![molecular formula C30H35NO11 B1229363 Nocardicyclin A CAS No. 199173-81-4](/img/structure/B1229363.png)
Nocardicyclin A
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Nocardicyclin A is a natural product found in Nocardia pseudobrasiliensis with data available.
Scientific Research Applications
Antibiotic Properties and Cytotoxic Activity Nocardicyclin A, as an anthracycline antibiotic, has been isolated from Nocardia pseudobrasiliensis and characterized by unique molecular features. This compound demonstrates cytotoxic activity against L1210 and P388 leukemia, and possesses activity against Gram-positive bacteria, including Mycobacterium spp. and Nocardia spp. It does not show activity against Gram-negative bacteria (Tanaka et al., 1997).
Role in Nocardicin A Biosynthesis Nocardicyclin A plays a role in the biosynthesis of Nocardicin A, another antibiotic. The biosynthetic gene cluster for Nocardicin A involves a series of complex enzymatic reactions. Nocardicin A is particularly effective against gram-negative bacilli and demonstrates stability in the presence of beta-lactamases, which are enzymes that usually confer resistance to beta-lactam antibiotics. The biosynthetic pathway includes various enzymes, highlighting the complexity and significance of Nocardicyclin A in this process (Gunsior et al., 2004).
Therapeutic Significance and Phagocyte Function Nocardicin A, closely related to Nocardicyclin A, has been shown to enhance phagocyte function. This enhancement contributes significantly to its therapeutic effect, particularly in controlling infections caused by Pseudomonas aeruginosa. The ability to stimulate phagocyte function, which is crucial for the immune response against bacterial infections, is a notable characteristic of Nocardicin A and potentially Nocardicyclin A (Banks & O'grady, 1983).
properties
CAS RN |
199173-81-4 |
---|---|
Molecular Formula |
C30H35NO11 |
Molecular Weight |
585.6 g/mol |
IUPAC Name |
(2R,3R,4R)-4-[(2S,4S,5S,6S)-4-(dimethylamino)-5-hydroxy-4,6-dimethyloxan-2-yl]oxy-2,5,7-trihydroxy-3,10-dimethoxy-2-methyl-3,4-dihydrotetracene-1,6,11-trione |
InChI |
InChI=1S/C30H35NO11/c1-12-26(36)29(2,31(4)5)11-17(41-12)42-25-19-14(27(37)30(3,38)28(25)40-7)10-13-18(23(19)34)24(35)20-15(32)8-9-16(39-6)21(20)22(13)33/h8-10,12,17,25-26,28,32,34,36,38H,11H2,1-7H3/t12-,17-,25+,26+,28+,29-,30-/m0/s1 |
InChI Key |
VOWLRGXRNLYFMV-BSDPKGMPSA-N |
Isomeric SMILES |
C[C@H]1[C@H]([C@@](C[C@@H](O1)O[C@H]2[C@H]([C@@](C(=O)C3=CC4=C(C(=C23)O)C(=O)C5=C(C=CC(=C5C4=O)OC)O)(C)O)OC)(C)N(C)C)O |
SMILES |
CC1C(C(CC(O1)OC2C(C(C(=O)C3=CC4=C(C(=C23)O)C(=O)C5=C(C=CC(=C5C4=O)OC)O)(C)O)OC)(C)N(C)C)O |
Canonical SMILES |
CC1C(C(CC(O1)OC2C(C(C(=O)C3=CC4=C(C(=C23)O)C(=O)C5=C(C=CC(=C5C4=O)OC)O)(C)O)OC)(C)N(C)C)O |
Other CAS RN |
199173-81-4 |
synonyms |
nocardicyclin A |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.